molecular formula C10H13NO2 B8616186 3'-Aminomethyl-4'-methoxyacetophenone

3'-Aminomethyl-4'-methoxyacetophenone

Cat. No. B8616186
M. Wt: 179.22 g/mol
InChI Key: NZDJPYOXACGAJE-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

3'-Aminomethyl-4'-methoxyacetophenone is a useful research compound. Its molecular formula is C10H13NO2 and its molecular weight is 179.22 g/mol. The purity is usually 95%.
BenchChem offers high-quality 3'-Aminomethyl-4'-methoxyacetophenone suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 3'-Aminomethyl-4'-methoxyacetophenone including the price, delivery time, and more detailed information at info@benchchem.com.

properties

Product Name

3'-Aminomethyl-4'-methoxyacetophenone

Molecular Formula

C10H13NO2

Molecular Weight

179.22 g/mol

IUPAC Name

1-[3-(aminomethyl)-4-methoxyphenyl]ethanone

InChI

InChI=1S/C10H13NO2/c1-7(12)8-3-4-10(13-2)9(5-8)6-11/h3-5H,6,11H2,1-2H3

InChI Key

NZDJPYOXACGAJE-UHFFFAOYSA-N

Canonical SMILES

CC(=O)C1=CC(=C(C=C1)OC)CN

Origin of Product

United States

Synthesis routes and methods

Procedure details

Hydrazine hydrate (3.06 g) was added to a suspension of 3'-phthalimidomethyl-4'-methoxyacetophenone (15.74 g) in methanol (150 ml) and tetrahydrofuran (150 ml) at room temperature and the mixture was stirred at room temperature for 24 hours. Dilute hydrochloric acid (conc. hydrochloric acid (5 ml) in water (100 ml)) was added slowly to the mixture with cooling and the mixture was stirred at room temperature for 1 hour. The mixture was concentrated. Water (100 ml) was added thereto and the mixture was alkalized to pH 10 with 30% aqueous potassium carbonate solution and extracted with ethyl acetate (300 ml). The extract was dried with magnesium sulfate. The solvent was removed under reduced pressure to afford 3'-aminomethyl-4'-methoxyacetophenone (4.45 g).
Quantity
3.06 g
Type
reactant
Reaction Step One
Quantity
15.74 g
Type
reactant
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
150 mL
Type
solvent
Reaction Step One
Quantity
5 mL
Type
reactant
Reaction Step Two

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